Cas no 2034383-91-8 (N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide)

• Product Name: N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide
• CAS No: 2034383-91-8
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 6213389
• PubChem ID: 121017071
• Update Time: 2025-07-21

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide Chemical and Physical Properties

Names and Identifiers

• 2034383-91-8
• F6469-0679
• N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-4-morpholin-4-ylbenzamide
• AKOS026688788
• N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-4-(morpholin-4-yl)benzamide
• N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide

• Inchi： 1S/C22H22N4O2S/c27-21(16-5-7-17(8-6-16)25-9-12-28-13-10-25)23-19-4-2-1-3-18(19)20-15-26-11-14-29-22(26)24-20/h1-8,15H,9-14H2,(H,23,27)
• InChI Key： YWZVZNHXZDBORZ-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3=CC=CC=C3NC(C3C=CC(=CC=3)N3CCOCC3)=O)=CN2CC1

Computed Properties

• Exact Mass: 406.14634713g/mol
• Monoisotopic Mass: 406.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7Ų

Additional information on N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide

Introduction to N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide (CAS No. 2034383-91-8)

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2034383-91-8, belongs to a class of molecules that exhibit promising characteristics for further exploration in drug development. The intricate architecture of this molecule, featuring a dihydroimidazo[2,1-b]thiazole core fused with a phenyl group and a morpholine moiety, suggests a multifaceted interaction with biological targets, making it a subject of intense interest for medicinal chemists.

The dihydroimidazo[2,1-b]thiazole scaffold is particularly noteworthy as it is known to be present in several bioactive molecules that have demonstrated efficacy in various therapeutic areas. This structural motif is often associated with properties such as inhibitory activity against enzymes and receptors, which are critical for modulating biological pathways. The presence of the phenyl group in the molecule likely contributes to its binding affinity and stability, while the morpholine component introduces hydrogen bonding capabilities that can enhance interactions with biological targets. These features collectively make N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide a compelling candidate for further investigation.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. The pharmaceutical industry and academic institutions have been actively exploring diverse chemical scaffolds to develop new drugs that address unmet medical needs. Among these efforts, molecules like N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide are being scrutinized for their ability to modulate key biological processes. The compound's unique structure suggests that it may interact with targets involved in inflammation, cancer, and other diseases, making it a valuable asset in the quest for new treatments.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for drug discovery. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide and its derivatives. These approaches have already led to the identification of several promising candidates that are being advanced into clinical trials. The compound's structural features make it an ideal starting point for structure-based drug design (SBDD), where the three-dimensional structure of the target protein is used to guide the development of molecules that bind selectively and effectively.

The morpholine moiety in N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide is particularly interesting from a pharmacological standpoint. Morpholine derivatives are known for their ability to enhance solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, this group can participate in hydrogen bonding interactions with biological targets, thereby improving binding affinity. The combination of these properties makes morpholine-containing compounds attractive for drug development. In fact, several FDA-approved drugs contain morpholine moieties, underscoring their importance in medicinal chemistry.

Recent studies have also highlighted the role of dihydroimidazo[2,1-b]thiazole derivatives in medicinal chemistry. These compounds have shown promise in various therapeutic areas due to their ability to interact with enzymes and receptors involved in disease pathways. For instance, some dihydroimidazo[2,1-b]thiazole-based molecules have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer progression. The structural features of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide align well with these findings, suggesting that it may exhibit similar biological activities.

The synthesis of N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the dihydroimidazo[2,1-b]thiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the phenyl and morpholine groups at strategic positions within the molecule. Each step must be rigorously controlled to avoid side reactions and impurities that could compromise the final product's quality.

Once synthesized, N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-morpholinobenzamide undergoes extensive characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the compound's structure and purity. Additionally， computational studies are often employed to predict how the molecule will interact with biological targets based on its three-dimensional structure.

The biological evaluation of N-(2-(2,3-dihydroimidazo[2，1-b]thiazol - 6 - yl ) phen yl ) - 4 - morph olin ob enz amide involves testing its activity against various enzymes and receptors using biochemical assays。 These assays help determine whether the compound can modulate key biological pathways relevant to disease。 If promising results are obtained， further studies such as cell-based assays and animal models may be conducted to evaluate its efficacy and safety profile。

One particularly exciting aspect of this research is the potential for developing personalized medicine strategies based on individual patient responses。 By understanding how different patients metabolize and respond to compounds like N( 23 ) ， researchers can tailor treatments to maximize efficacy while minimizing side effects。 This approach represents a significant shift from traditional one-size-fits-all drug development models towards more targeted therapies。

The future directions for research on N( 23 ) include exploring its potential as a scaffold for designing novel drugs targeting various diseases。 By modifying specific parts of its structure， researchers can fine-tune its biological activity without losing essential properties such as solubility or bioavailability。 Additionally， advances in computational methods may enable more accurate predictions of how different derivatives will behave biologically， accelerating the drug discovery process。

In conclusion， N( 23 ) represents an intriguing compound with significant potential in pharmaceutical research。 Its unique structural features make it an excellent candidate for further exploration as a lead molecule or scaffold for developing new drugs targeting various diseases。 As our understanding of biological pathways continues to grow， compounds like this one will play an increasingly important role in advancing therapeutic strategies worldwide。